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Compound of Interest

Compound Name: Peonidin 3,5-diglucoside

Cat. No.: B15595673

Essential Safety and Handling Guide for Peonidin
3,5-diglucoside

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Peonidin 3,5-diglucoside. The following procedural guidance is designed to ensure a safe

laboratory environment.

Understanding the Compound

Peonidin 3,5-diglucoside is an anthocyanin, a type of natural colorant found in various plants,
including the flowers of C. terminalis and violet flowers.[1][2] It is often used in research for its
potential antioxidant activities.[1] While specific hazard information for Peonidin 3,5-
diglucoside is not extensively detailed in readily available Safety Data Sheets (SDS), general
principles for handling chemical powders and anthocyanins should be strictly followed. A similar
compound, Peonidin 3-O-glucoside, is noted to have no specific hazards listed, but standard
precautionary measures for handling chemicals are advised.

Personal Protective Equipment (PPE)

As a primary safety measure, the use of adequate personal protective equipment is mandatory.
When handling Peonidin 3,5-diglucoside, especially in its powder form, the following PPE
should be worn:
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PPE Category Specification Standard Rationale
To prevent skin
contact. Glove
i Category Il work ] o
Hand Protection | EN 374 material compatibility
oves.
J and breakthrough time
should be considered.
- . To protect eyes from
) Airtight protective )
Eye Protection EN 166 dust particles and
goggles. )
potential splashes.
Long-sleeved
laboratory coat or To protect skin and
Body Protection category | EN ISO 20344 personal clothing from
professional long- contamination.
sleeved overalls.
To protect feet from
] Closed-toe safety ) )
Foot Protection EN ISO 20344 spills and falling

footwear.

objects.

Respiratory Protection

A particle-filtering half
mask or a half mask
with appropriate filters
should be used if
ventilation is
inadequate or if
handling large

quantities.

EN 137 /EN 138

To prevent inhalation
of the powder. Use in
a well-ventilated area
or under a fume hood
is the primary control

measure.

Note: Always consult your institution's safety officer and the specific product's SDS, if available,

for detailed PPE requirements.

Handling Procedures

3.1. Engineering Controls
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Ventilation: Always handle Peonidin 3,5-diglucoside in a well-ventilated area. The use of a
chemical fume hood is strongly recommended to minimize inhalation exposure.

3.2. Procedural Steps

Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary equipment, including a waste container, readily accessible.

Donning PPE: Put on all required personal protective equipment as outlined in the table
above.

Weighing and Transfer: When weighing the powder, do so in a fume hood or a designated
powder handling enclosure to contain any airborne particles. Use appropriate tools (e.g.,
spatulas) to handle the solid. Avoid creating dust.

In Solution: When working with Peonidin 3,5-diglucoside in a solvent, handle it as you
would any other chemical solution, with appropriate gloves and eye protection.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water. Clean all equipment used.

Disposal Plan

Waste Collection: Collect all waste material, including contaminated consumables (e.g.,
weigh boats, pipette tips, gloves), in a designated and clearly labeled waste container.

Disposal Route: The product must not be allowed to enter the sewer system or come into
contact with surface or ground water.[3] Dispose of the chemical waste in accordance with
local, state, and federal regulations. Consult your institution's environmental health and
safety department for specific disposal procedures.

Accidental Release Measures

In the event of a spill:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

o Control: Prevent further spread of the powder.
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e Clean-up: For small spills, carefully sweep or vacuum the material into a suitable container
for disposal. Avoid generating dust. Wear appropriate PPE during cleanup. For larger spills,
follow your institution's emergency procedures.

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of Peonidin 3,5-diglucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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